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Compound of Interest

Compound Name:
1-Benzyl-4-methylpiperidin-3-one

hydrochloride

Cat. No.: B1392318 Get Quote

An In-Depth Technical Guide to 1-Benzyl-4-methylpiperidin-3-one hydrochloride (CAS:

1303968-15-1): A Key Intermediate in Modern Drug Discovery

Introduction
1-Benzyl-4-methylpiperidin-3-one hydrochloride (CAS No. 1303968-15-1) is a heterocyclic

ketone of significant interest to the pharmaceutical and organic synthesis sectors.[1][2] While a

seemingly specialized molecule, it serves as a critical building block, most notably as a key

intermediate in the synthesis of Tofacitinib.[3][4] Tofacitinib, a Janus kinase (JAK) inhibitor, is a

prominent therapeutic agent for autoimmune diseases, making the efficient and reliable

synthesis of its precursors a topic of high importance for drug development professionals.

This guide provides a comprehensive technical overview of 1-Benzyl-4-methylpiperidin-3-one
hydrochloride, moving from its fundamental physicochemical properties and analytical

characterization to its synthesis, core applications, and safe handling protocols. The narrative is

grounded in the perspective of a senior application scientist, emphasizing not just the "what"

but the "why" behind the methodologies, to empower researchers in their drug discovery and

development endeavors. The N-benzyl piperidine (N-BP) structural motif, central to this

molecule, is frequently utilized by medicinal chemists as a versatile tool to fine-tune both the

efficacy and physicochemical properties of drug candidates, offering crucial interactions with

target proteins.[5][6]
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Part 1: Physicochemical Properties and Analytical
Characterization
The foundational step in utilizing any chemical intermediate is a thorough understanding of its

identity and purity. The hydrochloride salt form of 1-Benzyl-4-methylpiperidin-3-one offers

enhanced stability and solubility in certain solvents compared to its free base, making it

amenable to various reaction conditions and simplifying handling.

Chemical and Physical Data Summary
All quantitative data for 1-Benzyl-4-methylpiperidin-3-one hydrochloride is summarized in

the table below for easy reference.

Property Value Source(s)

CAS Number 1303968-15-1 [1][2][7][8]

IUPAC Name
1-benzyl-4-methylpiperidin-3-

one;hydrochloride
[2]

Molecular Formula C₁₃H₁₈ClNO [1][2][3]

Molecular Weight 239.74 g/mol [2][3][8]

SMILES
CC1CCN(CC1=O)CC2=CC=C

C=C2.Cl
[2]

InChIKey
PZBKCGGUKLHTJJ-

UHFFFAOYSA-N
[2]

Appearance White to off-white solid (typical) [1]

Purity Typically ≥97% [9]

Storage
Inert atmosphere, 2-8°C,

protected from moisture
[7][10]

Analytical Workflow
A robust analytical workflow is critical to validate the identity and quality of the starting material,

ensuring the reliability of subsequent synthetic steps. The process is self-validating, with each
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step confirming a different aspect of the compound's profile.
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Analytical Characterization Workflow

Sample Receipt

Visual Inspection
(Color, Form)

Purity & Quantification
(HPLC/UPLC)

Structural Confirmation
(¹H & ¹³C NMR)

Molecular Weight Verification
(LC-MS)

Certificate of Analysis
(COA) Generation

 

Synthesis Pathway

1-Benzyl-4-methylpiperidin-3-ol
(TsOH salt)

SO₃•Pyridine, DMSO
Triethylamine (Et₃N)

Oxidation

1-Benzyl-4-methylpiperidin-3-one
(Free Base)

HCl in solvent
(e.g., Ether, IPA)

Salt Formation

1-Benzyl-4-methylpiperidin-3-one HCl
(Final Product)
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Key Step in Tofacitinib Synthesis

1-Benzyl-4-methylpiperidin-3-one HCl
(Topic Compound)

Methylamine (CH₃NH₂)
+ Reducing Agent

(e.g., Biocatalyst like Protein IR89)

Reductive
Amination

(3R,4R)-1-benzyl-N,4-dimethyl-
piperidin-3-amine

(Chiral Intermediate)

Further Steps to Tofacitinib

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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